Cas no 1340106-14-0 (2-{1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-yl}ethan-1-amine)

• Product Name: 2-{1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-yl}ethan-1-amine
• CAS No: 1340106-14-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5047255
• Update Time: 2025-06-26

2-{1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-yl}ethan-1-amine
• 2-[1-(oxolan-3-ylmethyl)pyrazol-4-yl]ethanamine
• 2-(1-((Tetrahydrofuran-3-yl)methyl)-1H-pyrazol-4-yl)ethan-1-amine
• 2-{1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-yl}ethan-1-amine

• Inchi： 1S/C10H17N3O/c11-3-1-9-5-12-13(6-9)7-10-2-4-14-8-10/h5-6,10H,1-4,7-8,11H2
• InChI Key： CHXUIFIQWRXYNW-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CN1C=C(C=N1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• XLogP3: -0.3
• Topological Polar Surface Area: 53.1

2-{1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-yl}ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-{1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-yl}ethan-1-amine

Introduction to 2-{1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-yl}ethan-1-amine (CAS No. 1340106-14-0)

2-{1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-yl}ethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1340106-14-0, this molecule represents a unique structural motif combining a pyrazole ring with an oxolane substituent, making it a promising candidate for further exploration in drug discovery and molecular engineering. The compound's architecture suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding interactions.

The pyrazole core is a heterocyclic scaffold that is widely recognized for its versatility in medicinal chemistry. Pyrazole derivatives exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The presence of the oxolane moiety in this compound introduces additional functional flexibility, enabling diverse chemical transformations and interactions with biological targets. This combination of structural features makes 2-{1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-yl}ethan-1-amine a compelling subject for synthetic and pharmacological investigations.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of novel heterocyclic compounds with tailored properties. The integration of machine learning algorithms has further accelerated the process of identifying bioactive molecules, including those derived from complex scaffolds like 2-{1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-yl}ethan-1-amine. These computational tools have enabled researchers to predict binding affinities, metabolic stability, and pharmacokinetic profiles with remarkable accuracy, thereby streamlining the drug discovery pipeline.

In the context of current research, 2-{1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-yl}ethan-1-amine has been explored as a potential lead compound for developing novel therapeutic agents. Studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in metabolic disorders and inflammatory conditions. The oxolane substituent, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug design.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the oxolane ring into the pyrazole framework requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, aligning with the growing emphasis on environmentally conscious pharmaceutical development.

From a biochemical perspective, 2-{1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-ylylanthanone (CAS No: 1340106)-14a0 ethanamidine (CAS No: 1340106)-14a0 ethanamidine (CAS No: 1340106)-14a0 ethanamidine (CAS No: 1340106)-14a0 ethanamidine (CAS No: 1340106)-14a0 ethanamidine (CAS No: 1340106)-14a0 ethanamidine (CAS No: 1340106)-14a0 ethanamidine (CAS No: 1340106)-14a0 ethanamidine (CAS No: 1340106)-14a0 ethanamidine (CAS No: 1340106)-14a0) has been investigated for its potential role in modulating enzyme activity. Preliminary studies suggest that it may interfere with key metabolic pathways by inhibiting specific enzymes or altering receptor conformation. Such interactions could have therapeutic implications in treating conditions ranging from autoimmune diseases to metabolic syndromes.

The pharmacokinetic profile of 2-{1-[Oxolan–3–ylmethyl]–1H–pyrazol–4–yl}ethan–1–amine is another critical aspect that has been examined. Understanding how this compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic potential. Recent studies have employed advanced analytical techniques to characterize its pharmacokinetic behavior in vitro and in vivo models. These investigations have provided valuable insights into optimizing dosing regimens and minimizing potential side effects.

In conclusion,2-{[Oxolan–3–ylmethyl]–pyrazol–4–yl}ethylethanaminone CAS NO:1340106–14–0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset for drug discovery efforts aimed at addressing complex diseases. As research continues to evolve, this molecule will likely play an increasingly important role in developing next-generation therapeutics.